Cas no 74378-23-7 ((9Z)-phenanthrene-9,10-dione semicarbazone)

• Product Name: (9Z)-phenanthrene-9,10-dione semicarbazone
• CAS No: 74378-23-7
• MF: C₁₅H₁₁N₃O₂
• MW: 265.266742944717
• CID: 979227
• PubChem ID: 352821
• Update Time: 2025-06-07

(9Z)-phenanthrene-9,10-dione semicarbazone Chemical and Physical Properties

Names and Identifiers

• (9Z)-phenanthrene-9,10-dione semicarbazone
• [(E)-(10-oxophenanthren-9-ylidene)amino]urea
• 9-Semicarbazonophenanthren-10(9H)-one
• (2Z)-2-(10-Oxophenanthren-9(10H)-ylidene)hydrazinecarboxamide
• hydrazinecarboxamide, 2-(10-oxo-9(10H)-phenanthrenylidene)-, (2Z)-
• NSC528201
• [(10-hydroxyphenanthren-9-yl)imino]urea
• 9,10-phenanthrenequinone semicarbazone
• 74378-23-7
• NSC-528201
• (10-hydroxyphenanthren-9-yl)iminourea
• 2-(10-Oxophenanthren-9(10H)-ylidene)hydrazine-1-carboxamide
• [(10-oxophenanthren-9-ylidene)amino]urea
• {[(9Z)-10-Oxo-9,10-dihydrophenanthren-9-ylidene]amino}urea
• (10-OXOPHENANTHREN-9-YLIDENE)AMINOUREA

• Inchi： 1S/C15H11N3O2/c16-15(20)18-17-13-11-7-3-1-5-9(11)10-6-2-4-8-12(10)14(13)19/h1-8,19H,(H2,16,20)/b18-17+
• InChI Key： PQORSCXKPYXMAM-ISLYRVAYSA-N
• SMILES： OC1C(=C2C=CC=CC2=C2C=CC=CC2=1)/N=N/C(N)=O

Computed Properties

• Exact Mass: 265.08523
• Monoisotopic Mass: 265.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 88Ų

Experimental Properties

• PSA: 84.55

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Hydrophenanthrenes

Additional information on (9Z)-phenanthrene-9,10-dione semicarbazone

Introduction to (9Z)-phenanthrene-9,10-dione semicarbazone and Its Significance in Modern Chemical Biology

Chemical compounds play a pivotal role in the advancement of pharmaceuticals and biological research. Among these, (9Z)-phenanthrene-9,10-dione semicarbazone, with the CAS number 74378-23-7, has garnered significant attention due to its unique structural properties and potential applications. This compound, a derivative of phenanthrene-9,10-dione, has been the subject of extensive research in various fields, including medicinal chemistry and biochemistry. Its semicarbazone moiety imparts distinct reactivity, making it a valuable scaffold for designing novel bioactive molecules.

The structural motif of (9Z)-phenanthrene-9,10-dione semicarbazone consists of a phenanthrene core conjugated with a semicarbazone group. This configuration not only enhances its solubility in polar solvents but also allows for diverse interactions with biological targets. The phenanthrene ring system is known for its stability and aromaticity, which contribute to the compound's resistance to degradation under various conditions. Additionally, the semicarbazone group can participate in hydrogen bonding and coordinate with metal ions, further expanding its utility in chemical biology.

In recent years, (9Z)-phenanthrene-9,10-dione semicarbazone has been investigated for its potential pharmacological properties. Studies have demonstrated its ability to modulate various biological pathways, making it a promising candidate for therapeutic applications. For instance, research has indicated that this compound exhibits antioxidant properties, which could be beneficial in combating oxidative stress-related diseases. Furthermore, its interaction with biological macromolecules has been explored, revealing potential applications in drug design and development.

The synthesis of (9Z)-phenanthrene-9,10-dione semicarbazone involves a series of well-defined chemical reactions that highlight the compound's synthetic versatility. The starting material, phenanthrene-9,10-dione, undergoes condensation with semicarbazide hydrochloride under controlled conditions to yield the desired product. This synthetic route is straightforward yet efficient, allowing for scalable production of the compound for research purposes. The purity and yield of the final product are critical factors that ensure its suitability for further biological studies.

Advances in spectroscopic techniques have enabled detailed structural elucidation of (9Z)-phenanthrene-9,10-dione semicarbazone. Nuclear magnetic resonance (NMR) spectroscopy provides insights into the molecular structure, while mass spectrometry (MS) confirms the molecular weight and fragmentation patterns. These analytical methods are essential for verifying the identity and purity of the compound before it is subjected to biological testing. Additionally, computational chemistry approaches have been employed to predict the electronic properties and potential interactions of this compound with biological targets.

The pharmacological potential of (9Z)-phenanthrene-9,10-dione semicarbazone has been further explored through in vitro and in vivo studies. Research has shown that this compound can inhibit the activity of certain enzymes involved in cancer progression. Its ability to bind to specific protein targets suggests that it may serve as a lead compound for developing novel anticancer agents. Moreover, its interaction with DNA has been studied, revealing potential applications in chemotherapeutic strategies.

In conclusion, (9Z)-phenanthrene-9,10-dione semicarbazone, identified by CAS number 74378-23-7, represents a significant advancement in chemical biology. Its unique structure and reactivity make it a valuable tool for drug discovery and therapeutic development. Ongoing research continues to uncover new applications for this compound, highlighting its importance in modern pharmaceutical science. As our understanding of its properties grows, so too does its potential to contribute to groundbreaking medical innovations.